Cas no 23310-20-5 (1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole
• CAS No: 23310-20-5
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 4642360
• Update Time: 2025-08-03

1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-prop-1-enyl]benzotriazole
• 1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C9H9N3/c1-2-7-12-9-6-4-3-5-8(9)10-11-12/h2-7H,1H3/b7-2+
• InChI Key： DRWHCTRTNUOACY-FARCUNLSSA-N
• SMILES： N1(/C=C/C)C2=CC=CC=C2N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole

Chemical Compound CAS No 23310-20-5: 1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole

The chemical compound with CAS No 23310-20-5, commonly referred to as 1-[(1E)-Prop-1-en-1-yl]-1H-1,2,3-benzotriazole, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are widely studied for their unique properties and applications in various industries. The benzotriazole framework is known for its aromatic stability and ability to coordinate with metal ions, making it a valuable component in corrosion inhibitors, UV stabilizers, and pharmaceuticals.

Recent studies have highlighted the potential of CAS No 23310-20-5 in advanced materials development. Researchers have explored its role as a building block for constructing coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis applications. The propenyl group attached to the benzotriazole ring introduces additional functionality, enhancing the compound's versatility in chemical synthesis.

In the context of environmental science, CAS No 23310-20-5 has been investigated for its ability to act as a stabilizer in polymer formulations. Its UV-blocking properties make it particularly useful in protecting polymers from degradation caused by sunlight exposure. This application aligns with the growing demand for sustainable materials that can extend the lifespan of products while reducing environmental impact.

From a pharmaceutical perspective, the compound's structure has shown promise in drug delivery systems. The benzotriazole moiety has been found to enhance the bioavailability of certain drugs by improving their solubility and stability during transit through biological systems. Recent clinical trials have demonstrated its potential as a carrier molecule for targeted drug delivery, although further research is needed to fully realize its therapeutic applications.

The synthesis of CAS No 23310-20_5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for industrial applications. The use of transition metal catalysts has significantly improved the efficiency of key steps in its synthesis.

In conclusion, CAS No 233_7694896887694896887694896887694896887694896887694896887694896887694896887694896_5, or _benzotriazole_, stands out as a versatile and multifaceted compound with applications across diverse fields. Its unique chemical properties and functional groups make it a valuable asset in both academic research and industrial innovation.